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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium sebacate (CAS 17265-14-4), the disodium salt of sebacic acid, is emerging as a
functional additive in Polyvinyl Chloride (PVC) formulations.[1][2] It serves a dual role as both a
plasticizer and a heat stabilizer, offering a potential alternative to traditional phthalate-based
plasticizers.[1][2] Its purported benefits include enhanced flexibility, improved processing
characteristics, and increased durability of the final PVC product.[2] For applications in the
medical and pharmaceutical fields, where biocompatibility and low toxicity are paramount,
sebacate-based plasticizers are of particular interest. This document provides detailed
application notes and experimental protocols for evaluating the efficacy of disodium sebacate
as a plasticizer in PVC formulations.

Mechanism of Action

Plasticizers function by embedding themselves between the long polymer chains of PVC. This
spacing reduces the intermolecular forces between the polymer chains, thereby lowering the
glass transition temperature (Tg) from that of rigid PVC. The result is a more flexible and easily
processable material. Disodium sebacate, being a salt of a dicarboxylic acid, introduces polar
carboxylate groups which can interact with the polar sites on the PVC chains, contributing to its
plasticizing effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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